2-(difluoromethyl)-2-methylbutan-1-ol
Overview
Description
2-(Difluoromethyl)-2-methylbutan-1-ol, more commonly known as 2-Difluoromethyl-2-methylbutanol (DFMMB), is an organic compound with a variety of applications in the fields of biochemistry, medicinal chemistry, and chemical synthesis. It is a colorless liquid at room temperature and has a molecular weight of 174.07 g/mol. It is a derivative of 2-methyl-2-butanol and is used as a starting material in the synthesis of many pharmaceuticals and other compounds.
Mechanism of Action
The mechanism of action of 2-Difluoromethyl-2-methylbutanol (2-(difluoromethyl)-2-methylbutan-1-ol) is not well understood. However, it is believed to act as a proton acceptor, which enables it to form hydrogen bonds with other molecules. Additionally, it is believed to act as a Lewis acid, which allows it to form covalent bonds with other molecules. Furthermore, it is believed to act as a nucleophile, which enables it to react with electrophilic compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-Difluoromethyl-2-methylbutanol (2-(difluoromethyl)-2-methylbutan-1-ol) are not well understood. However, it is believed to be metabolized by the liver and excreted in the urine. Additionally, it is believed to have a mild diuretic effect and to act as an anti-inflammatory agent.
Advantages and Limitations for Lab Experiments
The advantages of using 2-Difluoromethyl-2-methylbutanol (2-(difluoromethyl)-2-methylbutan-1-ol) in laboratory experiments include its low cost, its low toxicity, and its high solubility in a variety of organic solvents. Additionally, it is relatively easy to synthesize and can be used as a starting material in the synthesis of a wide variety of compounds. The main limitation of using 2-(difluoromethyl)-2-methylbutan-1-ol in laboratory experiments is its low boiling point, which can make it difficult to use in a laboratory setting.
Future Directions
There are a number of potential future directions for research involving 2-Difluoromethyl-2-methylbutanol (2-(difluoromethyl)-2-methylbutan-1-ol). These include further research into its biochemical and physiological effects, as well as research into its potential applications in the synthesis of pharmaceuticals and other compounds. Additionally, research into its potential as a catalyst for the synthesis of polymers and polyamides could prove to be beneficial. Finally, research into the potential for 2-(difluoromethyl)-2-methylbutan-1-ol to be used in the synthesis of fluorinated compounds, such as fluoroalkenes and fluoroalkynes, could prove to be beneficial.
Synthesis Methods
The synthesis of 2-Difluoromethyl-2-methylbutanol (2-(difluoromethyl)-2-methylbutan-1-ol) is typically accomplished through a two-step process. The first step involves the reaction of 2-methyl-2-butanol with aqueous hydrofluoric acid, which yields 2-difluoromethyl-2-methylbutan-1-ol and hexafluoroisopropanol. The second step involves the reaction of the 2-difluoromethyl-2-methylbutan-1-ol with sodium borohydride, which yields the desired product.
Scientific Research Applications
2-Difluoromethyl-2-methylbutanol (2-(difluoromethyl)-2-methylbutan-1-ol) is used in a variety of scientific research applications, including the synthesis of pharmaceuticals and other compounds. It is also used as a catalyst in the synthesis of polymers and polyamides, as well as in the synthesis of polyurethanes, polyesters, and polycarbonates. Additionally, it is used in the synthesis of fluorinated compounds, such as fluoroalkenes and fluoroalkynes, and in the synthesis of fluorinated polymers.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-(difluoromethyl)-2-methylbutan-1-ol can be achieved through a multi-step process involving the conversion of starting materials to intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "2-methyl-2-butene", "hydrogen fluoride", "sodium hydroxide", "methyl iodide", "sodium borohydride", "hydrogen gas", "palladium on carbon", "methanol" ], "Reaction": [ "Step 1: 2-methyl-2-butene is reacted with hydrogen fluoride to form 2,2-difluorobutane.", "Step 2: 2,2-difluorobutane is treated with sodium hydroxide to produce 2-difluoromethyl-2-butene.", "Step 3: 2-difluoromethyl-2-butene is reacted with methyl iodide in the presence of sodium borohydride to form 2-(difluoromethyl)-2-methylbutane.", "Step 4: 2-(difluoromethyl)-2-methylbutane is hydrogenated using hydrogen gas and palladium on carbon as a catalyst to yield 2-(difluoromethyl)-2-methylbutan-1-ol.", "Step 5: The final product is purified by distillation or recrystallization using methanol as a solvent." ] } | |
CAS RN |
2613381-19-2 |
Molecular Formula |
C6H12F2O |
Molecular Weight |
138.2 |
Purity |
95 |
Origin of Product |
United States |
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